2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide

• IUPAC Name: 2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide
• InChI: InChI=1S/C10H15BrN2O2/c1-3-4-5-8(11)10(14)12-9-6-7(2)15-13-9/h6,8H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key: UVJJWPPGTSWCSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)NC1=NOC(=C1)C)Br
• Molecular Formula: C10H15BrN2O2
• Molecular Weight: 275.14 g/mol

Description

“2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide” is a chemical compound with the CAS number 923120-24-5. It has a molecular weight of 275.14 and a molecular formula of C10H15BrN2O2.

Molecular Structure Analysis

The InChI code for “2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide” is 1S/C10H15BrN2O2/c1-3-4-5-8(11)10(14)12-9-6-7(2)15-13-9/h6,8H,3-5H2,1-2H3,(H,12,13,14). This indicates the presence of a bromine atom, a methyl group, an oxazole ring, and a hexanamide group in the molecule.

Physical And Chemical Properties Analysis

“2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide” has a molecular weight of 275.14. Other physical and chemical properties such as boiling point and storage conditions are not specified in the retrieved data.

Scientific Research Applications

Synthesis and Biological Activity

• A related compound, N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline, was synthesized and evaluated for antitubercular activity, highlighting potential medical applications of similar oxazole derivatives (Dighe et al., 2012).
• The synthesis of 2-substituted 6-bromo-3-methylthiazolo[3,2-a]benzimidazoles, containing oxazole moieties, was studied for their immunosuppressive and cytotoxic activities, indicating potential in immune-related therapies (Abdel‐Aziz et al., 2011).

Chemical Synthesis Methods

• A method for the synthesis of 2-aryl-4-halomethyl-5-methyl-1,3-oxazoles was developed, demonstrating the versatility of oxazole derivatives in chemical synthesis (Yamane et al., 2004).
• Research on the preparation of 5-substituted 2-(2-alkyl/arylthiazol-4-yl)oxazoles shows the broad utility of oxazoles in creating diverse chemical structures (Laurent & Romine, 2009).

Molecular Structure Analysis

• The crystal structures of oxazoline derivatives like 1-bromo-3,5-bis(4,4-dimethyl-1,3-oxazolin-2-yl)benzene were analyzed, providing insights into the molecular architecture of such compounds (Stein et al., 2015).
• Zinc phthalocyanine derivatives, incorporating an oxazole ring, were synthesized and characterized for their potential in photodynamic therapy for cancer treatment, demonstrating the medical application of oxazole-based compounds (Pişkin et al., 2020).

Safety And Hazards

The safety and hazards associated with “2-bromo-N-(5-methyl-1,2-oxazol-3-yl)hexanamide” are not specified in the retrieved data. It’s always recommended to handle chemical compounds with appropriate safety measures.